Cas no 8015-92-7 (2,4-Diethylheptan-1-ol)
2,4-Diethylheptan-1-ol structure
Product Name:2,4-Diethylheptan-1-ol
CAS No:8015-92-7
MF:C11H24O
MW:172.307663917542
CID:48048
Update Time:2023-08-02
2,4-Diethylheptan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- Chamomile Oil
- Chamomile Roman Oil
- CaMoMile oil boiled
- Roman Chamomile oil
- 2,4-Diethylheptan-1-ol
- 2,4-Diethyl-1-heptanol
- 1-Heptanol, 2,4-diethyl-
- 2,4-Di-ethylheptanol
- 2,4-Diethyl-1-heptanol #
- MPSSVYBWYAOYHH-UHFFFAOYSA-
- 2509AC
- A839863
- Chamomile German Oil
-
- Inchi: 1S/C11H24O/c1-4-7-10(5-2)8-11(6-3)9-12/h10-12H,4-9H2,1-3H3
- InChI Key: MPSSVYBWYAOYHH-UHFFFAOYSA-N
- SMILES: OCC(CC)CC(CC)CCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 91
- XLogP3: 4
- Topological Polar Surface Area: 20.2
Experimental Properties
- Density: 0.902 g/mL at 25 °C(lit.)
- Boiling Point: 161 °C(lit.)
- Flash Point: 138 °F
- Refractive Index: n20/D 1.444(lit.)
- Merck: 13,2049
- FEMA: 2275 | CHAMOMILE FLOWER, ROMAN, OIL (ANTHEMIS NOBILIS L.)
- Specific Rotation: 20 -1 to +4°
2,4-Diethylheptan-1-ol Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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